2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide

• IUPAC Name: 2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C25H28N2O4S/c1-18(2)20-9-11-22(12-10-20)26-25(28)17-31-23-13-15-24(16-14-23)32(29,30)27-19(3)21-7-5-4-6-8-21/h4-16,18-19,27H,17H2,1-3H3,(H,26,28)
• InChI Key: LKNFVCTZMMUXFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol

Description

2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 4-(1-phenylethylsulfamoyl)phenol with 2-bromo-N-(4-propan-2-ylphenyl)acetamide under basic conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The phenoxy group can be oxidized to form quinone derivatives.

Reduction: The sulfamoyl group can be reduced to form amine derivatives.

Substitution: The acetamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted acetamide derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and modulating various biochemical pathways. For example, it may inhibit the activity of certain kinases, leading to the suppression of cell proliferation and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

Phenoxyacetamide derivatives: Compounds with similar structures but different substituents on the phenoxy or acetamide groups.

Sulfamoylphenoxy derivatives: Compounds with variations in the sulfamoyl group or the phenoxy group.

Uniqueness

2-[4-(1-phenylethylsulfamoyl)phenoxy]-N-(4-propan-2-ylphenyl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound for further research and development.